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Compound of Interest

Compound Name: Isobutyl isobutyrate

Cat. No.: B1662107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of isobutyl
isobutyrate as a solvent in organic synthesis. Isobutyl isobutyrate, a colorless liquid with a

fruity odor, is recognized for its potential as a green and effective solvent alternative in various

chemical transformations.[1]

Properties of Isobutyl Isobutyrate
Isobutyl isobutyrate possesses a range of physical and chemical properties that make it a

suitable solvent for specific applications in organic synthesis. Its moderate boiling point, low

water solubility, and compatibility with a variety of organic compounds are particularly

noteworthy.

Physical and Chemical Properties
A summary of the key physical and chemical properties of isobutyl isobutyrate is presented in

Table 1. This data is essential for reaction planning, safety considerations, and process scale-

up.
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Property Value References

Molecular Formula C₈H₁₆O₂ [2]

Molecular Weight 144.21 g/mol [2]

Appearance Colorless liquid [2][3]

Odor Fruity [2]

Boiling Point
148.6 °C (299.7 °F) at 760

mmHg
[3][4][5]

Melting Point -80.7 °C (-113.3 °F) [3][4]

Density 0.855 g/mL at 25 °C

Solubility in Water 520 mg/L at 27 °C [4]

Vapor Pressure 4.33 mmHg at 25 °C [2]

Flash Point 37 °C (99 °F)

Autoignition Temperature 432 °C (810 °F) [5]

Refractive Index 1.398 at 20 °C

Safety and Handling
Isobutyl isobutyrate is a flammable liquid and vapor.[6] It is crucial to handle it in a well-

ventilated area, away from heat, sparks, and open flames.[1][7] Personal protective equipment,

including safety glasses, gloves, and a lab coat, should be worn.[8][9] In case of a spill, absorb

the liquid with a non-combustible material and dispose of it according to local regulations.[7]

Hazard Statements:

H226: Flammable liquid and vapor.[6]

H336: May cause drowsiness or vertigo.[1]

H412: Harmful to aquatic life with long-lasting effects.[1]

Precautionary Statements:
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P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][6]

P240: Ground/bond container and receiving equipment.[1][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P403+P235: Store in a well-ventilated place. Keep cool.[6]

Applications in Organic Synthesis
While primarily used in the coatings and fragrance industries, isobutyl isobutyrate shows

promise as a solvent in several organic reactions due to its favorable properties and

consideration as a "green" solvent.

Tishchenko Reaction for the Synthesis of Isobutyl
Isobutyrate
The Tishchenko reaction provides a direct method for the synthesis of isobutyl isobutyrate
from isobutyraldehyde, where the product itself can act as the reaction solvent.[10][11] This

reaction involves the disproportionation of two molecules of an aldehyde in the presence of a

catalyst, typically an aluminum alkoxide, to form an ester.[10]

Reaction Scheme: 2 C₃H₇CHO → C₃H₇COOCH₂C₃H₇[11]

Materials:

Isobutyraldehyde

Aluminum alkoxide catalyst (e.g., aluminum isopropoxide)

Anhydrous isobutyl isobutyrate (as solvent, optional for initial reaction)

Anhydrous inert gas (e.g., Nitrogen or Argon)

Reaction vessel with stirrer, condenser, and dropping funnel
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Heating/cooling system

Procedure:

Set up a dry reaction vessel under an inert atmosphere.

If using a solvent, charge the vessel with anhydrous isobutyl isobutyrate.

Add the aluminum alkoxide catalyst to the vessel. The amount of catalyst can range from

0.05 to 1.00 g of aluminum per 100 g of isobutyraldehyde.[11]

Cool the reaction mixture to the desired temperature, typically between -30 °C and 20 °C.[11]

Slowly add isobutyraldehyde to the reaction mixture over a period of 0.5 to 5 hours.[11]

Maintain the reaction temperature and stir for the specified duration.

Upon completion, the reaction can be quenched by the addition of water, which will

precipitate aluminum hydroxide.

The solid aluminum hydroxide can be removed by filtration.

The organic phase, containing the isobutyl isobutyrate product, can be purified by

distillation.

Logical Workflow for Tishchenko Reaction:
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Preparation Reaction Work-up & Purification

Prepare Dry Reaction Vessel
(Inert Atmosphere)

Add Isobutyl Isobutyrate
(Solvent)

Add Aluminum Alkoxide
Catalyst

Cool Mixture
(-30°C to 20°C)

Add Isobutyraldehyde
(0.5 - 5 hours)

Stir and Maintain
Temperature Quench with Water Filter Aluminum Hydroxide Purify by Distillation Isobutyl Isobutyrate

Start

Reaction Setup
(Substrate, Catalyst, Isobutyl Isobutyrate)

Add Pinacolborane (HBpin)

Heat and Stir
(e.g., 60-90°C)

Monitor Reaction Progress

Reaction Work-up

Reaction Complete

Purification

Hydroborated Product
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Solution Preparation Film Deposition Post-Processing

Prepare Isobutyl Isobutyrate Bath Dissolve Metal Salt
& Complexing Agent Add Sulfur Source Immerse Substrate Maintain Constant Temperature Remove Substrate Rinse and Dry Anneal Film (Optional) Sulfide Thin Film

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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